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Compound of Interest

Compound Name: Pde5/hdac-IN-1

Cat. No.: B12398450

Get Quote

Executive Summary & Compound Profile
PDE5/HDAC-IN-1 is a dual-action inhibitor designed by grafting a zinc-binding hydroxamic acid

moiety onto a Tadalafil scaffold. This unique structure allows it to simultaneously inhibit

Phosphodiesterase 5 (PDE5, IC50 = 46.3 nM) and Histone Deacetylases (HDACs, IC50 = 14.5

nM).

While the Tadalafil core provides high potency and specificity for PDE5, the hydroxamic acid

group introduces specific stability challenges that researchers must address to prevent

compound degradation. This guide details the precise handling required to maintain the

integrity of this dual inhibitor.
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Property Data Critical Implication

Molecular Weight ~553.45 g/mol

Moderate size; prone to

precipitation in aqueous

media.

Key Functional Group Hydroxamic Acid (-CONHOH)
Highly sensitive to hydrolysis

and oxidation.

Core Scaffold Tadalafil (Beta-carboline)

Highly hydrophobic; drives

DMSO solubility but poor water

solubility.

Solubility (DMSO)
≥ 20 mM (Recommended

Stock)

Excellent solubility in organic

solvents.

Solubility (Water) Negligible
Do not attempt to dissolve

directly in water/buffer.

Solubility Troubleshooting & Preparation
Q: What is the maximum solubility of PDE5/HDAC-IN-1
in DMSO?
A: While specific saturation limits vary by batch, the compound is reliably soluble at 10 mM to

50 mM in anhydrous DMSO.

Recommendation: Prepare a 10 mM stock solution. This concentration is high enough for

most in vitro assays (typically requiring nM range) while remaining well below the saturation

limit to prevent precipitation during freeze-thaw cycles.

Q: My compound precipitated when I added the DMSO
stock to my cell culture media. Why?
A: This is "solvent shock." The hydrophobic Tadalafil core crashes out when the solvent polarity

shifts largely from DMSO to water.

The Fix: Use an intermediate dilution step.
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Dilute your 10 mM DMSO stock to 100x your final concentration using DMSO (not water).

Add this 100x DMSO intermediate to the media while vortexing.

Ensure the final DMSO concentration is < 0.5% (v/v) to avoid solvent toxicity, though the

compound itself may precipitate above 10-20 µM in aqueous buffer.

Q: Can I use ethanol instead of DMSO?
A:Not recommended. While Tadalafil has some solubility in ethanol, the hydroxamic acid moiety

is less stable in protic solvents like ethanol over long storage periods compared to aprotic

solvents like DMSO. Ethanol also evaporates more readily, altering concentration.

Protocol: Preparation of 10 mM Stock Solution
Calculate: For 1 mg of PDE5/HDAC-IN-1 (MW ≈ 553.45 g/mol ):

Add Solvent: Add anhydrous DMSO to the vial.

Dissolve: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at

room temperature for 1-2 minutes. Do not heat above 37°C as hydroxamic acids are

thermally sensitive.

Inspect: Hold the vial up to a light source. The solution must be perfectly clear.

Stability & Storage Guidelines (Critical)
Q: Why is the stability of this compound different from
standard Tadalafil?
A: Tadalafil is very stable. However, PDE5/HDAC-IN-1 contains a hydroxamic acid, which acts

as the "warhead" for HDAC inhibition. Hydroxamic acids are prone to:

Hydrolysis: Converting back to a carboxylic acid (losing HDAC activity).

Lossen Rearrangement: Can occur under specific acidic/thermal conditions.

Metal Chelation: Trace metals in low-quality DMSO can catalyze degradation.
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Q: How should I store the stock solution?
A:

Short Term (Days): -20°C.[1]

Long Term (Months): -80°C is preferred.

Aliquot:Mandatory. Freeze-thaw cycles introduce moisture (condensation), which rapidly

hydrolyzes the hydroxamic acid. Aliquot into single-use volumes (e.g., 20 µL) immediately

after preparation.

Q: My DMSO stock turned slightly yellow over time. Is it
still good?
A: A slight color change (yellowing) often indicates oxidation of the hydroxamate or trace

impurities.

Action: Run an LC-MS check. If the primary peak (MW 553.45) is intact (>95%), it is usable.

If a peak at MW ~554 (hydrolysis product, carboxylic acid) appears, the HDAC inhibitory

activity is compromised.

Experimental Workflows (Visualized)
Workflow 1: Stock Preparation & Storage
This workflow ensures the hydroxamic acid moiety is protected from moisture and thermal

degradation during the dissolution process.
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Figure 1: Optimal workflow for solubilizing PDE5/HDAC-IN-1 to preserve the labile hydroxamic

acid group.

Workflow 2: In Vitro Dilution (Avoiding Precipitation)
Direct dilution into aqueous media often fails due to the high hydrophobicity of the Tadalafil

core.
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Figure 2: Serial dilution strategy to prevent "solvent shock" precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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